Cas no 2228128-37-6 (methyl 2-amino-2-1-(5-methylpyridin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-methylpyridin-2-yl)cyclopropylacetate
• CAS No: 2228128-37-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6190921
• PubChem ID: 165691984
• Update Time: 2025-06-22

methyl 2-amino-2-1-(5-methylpyridin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-methylpyridin-2-yl)cyclopropylacetate
• EN300-1807592
• methyl 2-amino-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetate
• 2228128-37-6

• Inchi： 1S/C12H16N2O2/c1-8-3-4-9(14-7-8)12(5-6-12)10(13)11(15)16-2/h3-4,7,10H,5-6,13H2,1-2H3
• InChI Key： IQPVWZVTSVUVON-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CC(C)=CN=2)CC1)N)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-1-(5-methylpyridin-2-yl)cyclopropylacetate

Comprehensive Overview of Methyl 2-amino-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetate (CAS No. 2228128-37-6)

Methyl 2-amino-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetate (CAS No. 2228128-37-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a cyclopropyl ring and a 5-methylpyridin-2-yl moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antiviral agents, which are currently trending topics in medicinal chemistry.

The compound’s molecular formula and structural complexity contribute to its versatility in organic synthesis. Researchers are increasingly exploring its potential in fragment-based drug design, a hot topic in the era of AI-driven drug discovery. The 2-aminoacetate group, combined with the pyridine ring, offers multiple sites for functionalization, enabling the creation of diverse derivatives. This aligns with the growing demand for highly selective and low-toxicity compounds, as highlighted in recent PubMed and ScienceDirect publications.

In the context of green chemistry, methyl 2-amino-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetate has been studied for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly practices, researchers are optimizing its production using catalytic processes and biodegradable solvents. This addresses the frequent search queries about eco-friendly chemical synthesis and reducing carbon footprint in industrial applications.

The compound’s physicochemical properties, such as solubility and stability, are critical for its application in formulation development. Recent discussions on drug delivery systems and nanotechnology have further highlighted its relevance. For instance, its ester group allows for prodrug strategies, a trending approach to enhance bioavailability—a common challenge in pharmacokinetics studies.

From a commercial perspective, CAS No. 2228128-37-6 is listed in catalogs of leading chemical suppliers, reflecting its industrial demand. Its inclusion in high-throughput screening libraries underscores its role in target identification, a focal point in precision medicine research. This connects with popular searches on custom synthesis and bulk procurement of research chemicals.

In summary, methyl 2-amino-2-[1-(5-methylpyridin-2-yl)cyclopropyl]acetate exemplifies the intersection of innovative chemistry and cutting-edge applications. Its multifaceted utility in life sciences and alignment with sustainability goals make it a compound of enduring interest. For researchers seeking structure-activity relationship insights or scalable synthesis protocols, this compound offers a compelling case study.